Ethyl 3-(4-fluorophenyl)-5-(2-methoxyacetamido)-4-oxo-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate

• IUPAC Name: ethyl 3-(4-fluorophenyl)-5-[(2-methoxyacetyl)amino]-4-oxothieno[3,4-d]pyridazine-1-carboxylate
• InChI: InChI=1S/C18H16FN3O5S/c1-3-27-18(25)15-12-9-28-16(20-13(23)8-26-2)14(12)17(24)22(21-15)11-6-4-10(19)5-7-11/h4-7,9H,3,8H2,1-2H3,(H,20,23)
• InChI Key: JBVRADSDYRJPNZ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NN(C(=O)C2=C(SC=C21)NC(=O)COC)C3=CC=C(C=C3)F
• Molecular Formula: C18H16FN3O5S
• Molecular Weight: 405.4 g/mol

Description

Ethyl 3-(4-fluorophenyl)-5-(2-methoxyacetamido)-4-oxo-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate is a useful research compound. Its molecular formula is C18H16FN3O5S and its molecular weight is 405.4. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Fluorescent Properties

One study describes the efficient synthesis of trifluoromethylated pyrazolo[1,5-a]pyrimidine and pyrazolo[5,1-d][1,2,3,5]tetrazine-4(3H)-ones, exploiting unique reactivity for potential applications. Notably, one compound was identified as a novel fluorescent molecule with many binding sites, suggesting its utility as a fluorophore in biochemical assays and materials science (Wu et al., 2006).

Antibacterial Activity

Another study explored the synthesis and antibacterial activity of novel thieno[2,3-c]pyridazines, indicating the potential of these compounds in developing new antibacterial agents. This research highlights the continued interest in heterocyclic compounds for pharmaceutical applications (Al-Kamali et al., 2014).

Herbicidal Activities

Research into 4-(3-Trifluoromethylphenyl)pyridazine derivatives showcased their bleaching and herbicidal activities, underlining the diverse industrial applications of such compounds. The study provides a framework for the development of commercial bleaching herbicides and highlights the role of synthetic chemistry in agricultural sciences (Xu et al., 2008).

Antimicrobial Evaluation

The synthesis and antimicrobial evaluation of new pyrimidine derivatives further exemplify the importance of heterocyclic chemistry in addressing resistance issues and discovering new therapeutic agents. This area of research continues to be of high relevance in the quest for novel antimicrobial compounds (Farag et al., 2008).

Synthesis of Fluorinated Compounds

A study on the synthesis of fluorine-bearing pyrazolones, pyrimidines, coumarines, and benzothiopyranones underscores the significance of fluorinated compounds in medicinal chemistry and materials science. Fluorinated heterocycles, in particular, are crucial for the development of pharmaceuticals and agrochemicals due to their unique properties (Shi et al., 1996).